Cas no 2096995-00-3 (Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)-)

• Product Name: Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)-
• CAS No: 2096995-00-3
• MF: C₁₅H₂₁BO₅
• MW: 292.135245084763
• MDL: MFCD07777064
• CID: 5212937
• Update Time: 2025-11-01

Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)-

• MDL： MFCD07777064
• Inchi： 1S/C15H21BO5/c1-15(2)9-20-16(21-10-15)12-8-11(4-5-13(12)17)14-18-6-3-7-19-14/h4-5,8,14,17H,3,6-7,9-10H2,1-2H3
• InChI Key： DYYJABQWSQGUID-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2OCCCO2)C=C1B1OCC(C)(C)CO1

Additional information on Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)-

Recent Advances in the Study of Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)- (CAS: 2096995-00-3)

In recent years, the compound Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)- (CAS: 2096995-00-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative, characterized by its unique dioxaborinane and dioxane moieties, has shown promising potential in various applications, including drug development, targeted therapy, and diagnostic imaging. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary interest in Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)- stems from its structural versatility and reactivity, which make it an attractive candidate for the development of novel therapeutic agents. Recent studies have focused on its role as a boron carrier in boron neutron capture therapy (BNCT), a targeted radiation treatment for cancer. The compound's ability to selectively accumulate in tumor cells and its stability under physiological conditions have been key areas of investigation. Preliminary results indicate that it exhibits favorable pharmacokinetic properties and low systemic toxicity, positioning it as a potential breakthrough in BNCT applications.

In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology as a molecular probe. Researchers have leveraged its boronic acid functionality to develop sensors for detecting reactive oxygen species (ROS) and other biologically relevant analytes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in real-time monitoring of oxidative stress in cellular models, highlighting its dual role as both a therapeutic and diagnostic tool. The study further elucidated the compound's mechanism of action, revealing its ability to form stable complexes with diols and other biomolecules, which underpins its sensing capabilities.

Another significant area of research involves the synthesis and optimization of Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)- derivatives to enhance their bioavailability and target specificity. Recent advancements in synthetic methodologies have enabled the production of analogs with improved solubility and reduced off-target effects. For instance, a team at the University of Cambridge reported a novel catalytic system that facilitates the efficient incorporation of this compound into larger molecular frameworks, thereby expanding its applicability in drug design. These developments underscore the compound's adaptability and the growing interest in its use as a scaffold for multifunctional agents.

Despite these promising developments, challenges remain in the clinical translation of Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)-. Issues such as in vivo stability, long-term toxicity, and scalability of synthesis need to be addressed to fully realize its potential. Ongoing research is focused on addressing these limitations through structural modifications and advanced delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside, paving the way for innovative treatments leveraging this compound.

In conclusion, Phenol, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-(1,3-dioxan-2-yl)- (CAS: 2096995-00-3) represents a cutting-edge area of research in chemical biology and medicinal chemistry. Its unique properties and multifunctional applications make it a valuable asset in the development of next-generation therapeutics and diagnostics. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of science.